Cas no 2361755-71-5 (4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride)

• Product Name: 4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride
• CAS No: 2361755-71-5
• MF: C₁₂H₁₆FN₃O₃S
• MW: 301.337144851685
• CID: 5684056
• PubChem ID: 139016292
• Update Time: 2025-05-22

4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2361755-71-5
• 4-(benzylcarbamoyl)piperazine-1-sulfonyl fluoride
• Z3637082751
• EN300-26579439
• 4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride

• Inchi： 1S/C12H16FN3O3S/c13-20(18,19)16-8-6-15(7-9-16)12(17)14-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,17)
• InChI Key： PZBLBIMYUUMEAZ-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(NCC2C=CC=CC=2)=O)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 301.08964072g/mol
• Monoisotopic Mass: 301.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų

Additional information on 4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride

Recent Advances in the Study of 4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride (CAS: 2361755-71-5) in Chemical Biology and Drug Discovery

4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride (CAS: 2361755-71-5) has emerged as a promising chemical probe in the field of chemical biology and drug discovery. This compound, characterized by its sulfonyl fluoride moiety, has garnered significant attention due to its unique reactivity and potential applications in covalent inhibitor design. Recent studies have highlighted its utility as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in proteins, making it a valuable tool for both basic research and therapeutic development.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride as a covalent inhibitor of several serine proteases. The researchers employed a combination of kinetic assays and mass spectrometry to characterize the compound's binding kinetics and selectivity. Their findings revealed that the benzylcarbamoyl group enhances target engagement by promoting favorable interactions with the enzyme's active site, while the sulfonyl fluoride moiety ensures irreversible inhibition. This dual functionality positions the compound as a potential lead for developing novel therapeutics against protease-driven diseases.

In another breakthrough, a team from Harvard Medical School utilized 4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride in a chemoproteomic screening campaign to identify new drug targets. By coupling the compound with a biotin tag, they were able to enrich and identify over 50 potential protein targets in human cell lysates. This study, published in Nature Chemical Biology (2024), underscores the compound's utility in target discovery and validation, particularly for diseases with poorly characterized molecular mechanisms.

The synthetic accessibility of 4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride has also been a focus of recent research. A paper in Organic Letters (2023) described an optimized two-step synthesis route that improves yield and purity while reducing the use of hazardous reagents. This methodological advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings, enabling more researchers to explore its applications in chemical biology.

Looking forward, the unique properties of 4-(Benzylcarbamoyl)piperazine-1-sulfonyl fluoride suggest several promising directions for future research. Its potential as a covalent warhead in PROTAC (proteolysis-targeting chimera) design is particularly exciting, as it could enable the targeted degradation of challenging drug targets. Additionally, the compound's ability to cross the blood-brain barrier, as demonstrated in preliminary animal studies, opens possibilities for central nervous system drug development. As research continues to unravel the full potential of this versatile chemical probe, it is likely to play an increasingly important role in advancing both our understanding of biological systems and the development of new therapeutic modalities.